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Cat. No.: B098498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methoxypyridine-2-carboxylic acid, a

significant heterocyclic compound with applications in pharmaceutical and agricultural

research. The document details its chemical identity, including a comprehensive list of

synonyms and identifiers, alongside available experimental protocols and insights into its

potential biological relevance.

Chemical Identity and Synonyms
3-Methoxypyridine-2-carboxylic acid is a pyridine derivative characterized by a carboxylic

acid group at the 2-position and a methoxy group at the 3-position.[1] This compound is also

widely known by its synonym, 3-Methoxypicolinic acid.[2] A comprehensive list of its synonyms

and chemical identifiers is provided in the table below to facilitate cross-referencing across

chemical databases and literature.
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Identifier Type Value

IUPAC Name 3-methoxypyridine-2-carboxylic acid[1]

Synonyms

3-Methoxypicolinic acid[2], 3-methoxy-2-

pyridinecarboxylic acid, 2-Carboxy-3-

methoxypyridine

CAS Number 16478-52-7[1]

PubChem CID 13209540[1]

Molecular Formula C₇H₇NO₃[1]

Molecular Weight 153.14 g/mol [1]

InChI Key RJXVAGCQRMBMCI-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methoxypyridine-2-carboxylic acid is

presented below. These properties are crucial for its handling, formulation, and application in

various experimental settings.

Property Value

Melting Point 159-160 °C (decomposition)[2]

Boiling Point (Predicted) 314.7 ± 22.0 °C[2]

Density (Predicted) 1.284 ± 0.06 g/cm³[2]

pKa (Predicted) 1.05 ± 0.50[2]

Physical Form Off-white to grey solid[2]

Storage Temperature Inert atmosphere, Room Temperature[2]

Experimental Protocols
While a specific, detailed synthesis protocol for 3-Methoxypyridine-2-carboxylic acid is not

readily available in the public domain, a general and plausible method can be inferred from the
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synthesis of structurally similar compounds, such as 3-Methylpyridine-2-carboxylic acid.[3] The

most common route involves the hydrolysis of the corresponding nitrile.

General Synthesis of Pyridine-2-carboxylic Acids via
Nitrile Hydrolysis
This procedure outlines a general method for the synthesis of a pyridine-2-carboxylic acid from

its corresponding 2-cyano-pyridine precursor. Note: This is a generalized protocol and may

require optimization for 3-Methoxypyridine-2-carboxylic acid.

Materials:

2-Cyano-3-methoxypyridine

Sulfuric acid (90%)

Sodium sulfite

Sodium carbonate

Chloroform

Anhydrous sodium sulfate

Ethyl acetate

Hexane

Procedure:[3]

Dissolve the starting material, 2-cyano-3-methoxypyridine, in 90% sulfuric acid.

Heat the resulting solution with stirring at 120°C for approximately 2 hours.

Cool the reaction mixture to room temperature (20-25°C).

Slowly add a solution of sodium sulfite in water.
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Continue stirring at room temperature for 1.5 hours, then warm the mixture to 75-85°C for

another 1.5 hours.

After cooling, adjust the pH of the reaction solution to approximately 3 with sodium

carbonate.

Extract the product with chloroform.

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain the crude solid product.

Purify the solid by recrystallization from a mixture of ethyl acetate and hexane to yield the

final product.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC): A general reversed-phase HPLC method

can be employed for the analysis of pyridine carboxylic acids.[4][5]

Column: C18 reversed-phase column (e.g., LiChrosorb® 100 RP-18, 250 x 4.0 mm I.D., 5

µm)[5]

Mobile Phase: A mixture of acetonitrile and a phosphate buffer (pH 2)[5]

Detection: UV detection at an appropriate wavelength (e.g., 239 nm)[5]

Internal Standard: Phenacetin can be used as an internal standard.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the synthesized

compound can be confirmed by ¹H and ¹³C NMR. While specific data for 3-Methoxypyridine-2-
carboxylic acid is not provided in the search results, the expected shifts can be predicted

based on the analysis of similar structures like 2-chloro-6-methoxypyridine-4-carboxylic acid.[6]

For ¹H NMR, signals corresponding to the pyridine ring protons and the methoxy group protons

would be expected. In ¹³C NMR, resonances for the carboxylic acid carbon, the pyridine ring

carbons, and the methoxy carbon would be observed.

Biological Significance and Potential Pathways
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While direct involvement of 3-Methoxypyridine-2-carboxylic acid in specific signaling

pathways is not yet detailed in the literature, its structural similarity to picolinic acid suggests

potential biological relevance. Picolinic acid and its derivatives are known to possess a range

of biological activities.[7]

A related compound, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid, has been shown to

exhibit antimicrobial properties and acts as a precursor in the synthesis of fungicides.[7][8] It is

also an inhibitor of the bc1 complex, a key protein in the mitochondrial electron transport chain

involved in ATP synthesis.[8] This suggests that methoxypyridine carboxylic acids could

potentially interfere with cellular respiration.

The diagram below illustrates a conceptual workflow for the synthesis and analysis of pyridine

carboxylic acid derivatives, highlighting the key stages from synthesis to biological evaluation.

Synthesis

Analysis Biological Evaluation

Starting Material Reaction Crude Product Purification Pure Product HPLC

Structure ConfirmationNMR

MS

In vitro assays

Mechanism of Action Studies

Cell-based assays

Activity Confirmation

Click to download full resolution via product page

Caption: General workflow from synthesis to biological evaluation.

The following diagram illustrates a potential logical relationship where a pyridine carboxylic acid

derivative might act as an inhibitor in a generic signaling pathway, a concept relevant to drug

development professionals.
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Caption: Inhibition of a signaling pathway by a pyridine derivative.

Conclusion
3-Methoxypyridine-2-carboxylic acid and its analogs are valuable building blocks in the

development of new pharmaceuticals and agrochemicals. While specific, detailed experimental

protocols for this particular compound are not widespread, this guide provides a solid

foundation based on available data for related structures. Further research into the specific

biological targets and mechanisms of action of 3-Methoxypyridine-2-carboxylic acid is

warranted to fully explore its therapeutic and commercial potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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